Cas no 1932586-23-6 ((3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid)

• Product Name: (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• CAS No: 1932586-23-6
• MF: C₁₂H₂₁NO₄
• MW: 243.30
• MDL: MFCD15071836
• CID: 5096385
• PubChem ID: 1502004
• Update Time: 2026-03-02

(3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-1-(tert-butoxycarbonyl)-3-methylpiperidine-4-carboxylic acid
• 1,4-Piperidinedicarboxylic acid, 3-methyl-, 1-(1,1-dimethylethyl) ester, (3R,4R)-
• (3R,4R)-1-Boc-3-methyl-piperidine-4-carboxylic acid
• (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• 1207267-93-3
• MFCD15071836
• P20866
• cis-1-n-boc-3-methyl-piperidine-4-carboxylic acid
• rel-(3R,4R)-1-(tert-Butoxycarbonyl)-3-methylpiperidine-4-carboxylic acid
• (3R,4R)-1-Boc-3-methylpiperidine-4-carboxylic acid
• 1932586-23-6
• AKOS025405509
• starbld0000215
• cis-1-N-Boc-3-methylpiperidine-4-carboxylic acid
• CIS-1-N-BOC-3-METHYL-ISONIPECOTICACID
• cis-1-n-boc-3-methyl-isonipecotic acid
• (3R,4R)-1-[(t-Butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• AS-38133
• MFCD08436191
• (3R,4R)-3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• cis-1-[(tert-Butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid
• SCHEMBL2158173
• (3R,4R)-rel-1-(tert-Butoxycarbonyl)-3-methylpiperidine-4-carboxylic acid
• CS-0369368
• cis-3-methyl-piperidine-1,4-dicarboxylic acid 1-tert-butyl ester
• CS-0054439

• MDL： MFCD15071836
• Inchi： 1S/C12H21NO4/c1-8-7-13(6-5-9(8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： ZFQQTPBWJCJGSV-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](C(O)=O)[C@@H](C)C1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid

Comprehensive Guide to (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid (CAS No. 1932586-23-6)

(3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid (CAS No. 1932586-23-6) is a specialized chiral piperidine derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of N-Boc protected amino acids, which are crucial intermediates in peptide synthesis and drug development. Its unique stereochemistry at the 3R and 4R positions makes it valuable for creating enantioselective catalysts and bioactive molecules.

The growing demand for chiral building blocks in drug discovery has increased interest in compounds like (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid. Researchers frequently search for "N-Boc protected piperidine derivatives" or "chiral carboxylic acids for medicinal chemistry," reflecting its importance in developing new therapeutics. This compound's tert-butoxycarbonyl (Boc) group provides excellent protection for amines during multi-step syntheses, a feature highly valued in modern organic chemistry.

From a chemical perspective, (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid demonstrates remarkable stability under various reaction conditions. The carboxylic acid functionality at the 4-position allows for further derivatization through amide bond formation or esterification, making it a versatile intermediate. Many pharmaceutical companies are exploring its potential in creating protease inhibitors and GPCR-targeting compounds, addressing current needs in metabolic disease and CNS drug development.

The synthesis of (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid typically involves asymmetric hydrogenation or enzymatic resolution methods to achieve high enantiomeric purity. Recent advances in continuous flow chemistry have improved the scalability of such chiral compounds, answering industry demands for "scalable chiral synthesis methods." Its methyl group at the 3-position introduces steric effects that can significantly influence biological activity, making it particularly interesting for structure-activity relationship studies.

In the pharmaceutical market, intermediates like (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid are gaining attention due to the rising focus on targeted therapies and personalized medicine. The compound's CAS No. 1932586-23-6 serves as a unique identifier in chemical databases and patent literature, often appearing in searches for "pharmaceutical intermediates with CAS numbers." Its application extends to developing peptidomimetics and conformationally constrained analogs, addressing current challenges in drug bioavailability and selectivity.

Quality control of (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid typically involves HPLC analysis to verify enantiomeric purity, responding to the pharmaceutical industry's stringent requirements for "chiral purity in drug intermediates." The compound's shelf life and storage conditions (typically at 2-8°C under inert atmosphere) are frequently searched topics, reflecting practical concerns in laboratory handling. Recent publications have explored its use in metal-organic frameworks and asymmetric catalysis, expanding its utility beyond traditional medicinal chemistry applications.

From a regulatory perspective, (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid is classified as a research chemical with no known restrictions, making it accessible for academic and industrial research. However, proper safety protocols should always be followed when handling any chemical substance. The increasing interest in "green chemistry approaches" has prompted investigations into more sustainable synthesis routes for such Boc-protected amino acid derivatives, aligning with global trends in environmentally conscious chemical production.

The future outlook for (3R,4R)-1-[(tert-butoxy)carbonyl]-3-methylpiperidine-4-carboxylic acid appears promising, particularly in the development of next-generation therapeutics. Its structural features make it valuable for addressing current challenges in drug discovery, such as improving blood-brain barrier penetration and enhancing metabolic stability. As the pharmaceutical industry continues to emphasize chiral drug development, the demand for high-quality intermediates like this compound is expected to grow significantly in the coming years.